Cas no 64747-70-2 (4-(difluoromethyl)benzamide)

• Product Name: 4-(difluoromethyl)benzamide
• CAS No: 64747-70-2
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 1680554
• PubChem ID: 21407907
• Update Time: 2025-04-23

4-(difluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(difluoromethyl)-
• 4-(difluoromethyl)benzamide
• 64747-70-2
• SCHEMBL11696171
• JUHKOFJPFUHYJB-UHFFFAOYSA-N
• p-difluoromethyl benzamide
• EN300-1084869

• Inchi： 1S/C8H7F2NO/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,7H,(H2,11,12)
• InChI Key： JUHKOFJPFUHYJB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(N)=O)=CC=1)F

Computed Properties

• Exact Mass: 171.04961
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(difluoromethyl)benzamide

Benzamide, 4-(difluoromethyl)- (CAS No. 64747-70-2): Properties, Applications, and Market Insights

Benzamide, 4-(difluoromethyl)- (CAS No. 64747-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzamide derivative is characterized by its unique molecular structure, which includes a difluoromethyl group at the para position of the benzamide ring. The presence of fluorine atoms enhances its reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's chemical properties include a molecular weight of 171.14 g/mol and a purity typically exceeding 98%. Its solubility profile shows moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. These properties make Benzamide, 4-(difluoromethyl)- particularly useful in organic synthesis and drug development processes where controlled reactivity is required.

In recent years, fluorinated compounds have become a hot topic in medicinal chemistry due to their enhanced metabolic stability and membrane permeability. Researchers are particularly interested in how the difluoromethyl group in Benzamide, 4-(difluoromethyl)- can influence the pharmacokinetic properties of potential drug candidates. This aligns with current trends in drug discovery, where fluorination is increasingly used to improve drug efficacy and reduce side effects.

The primary applications of Benzamide, 4-(difluoromethyl)- are found in pharmaceutical intermediates and agrochemical formulations. In the pharmaceutical sector, it serves as a building block for the synthesis of various therapeutic agents, particularly those targeting neurological disorders and metabolic diseases. The agrochemical industry utilizes this compound in the development of novel pesticides and herbicides, where its fluorine content contributes to improved pest control efficacy.

From a market perspective, the demand for Benzamide, 4-(difluoromethyl)- has shown steady growth, particularly in regions with strong pharmaceutical and agricultural sectors. The compound's versatility and the increasing adoption of fluorine chemistry in various industries contribute to its market potential. Recent market analyses suggest that the global market for fluorinated benzamides is expected to grow at a compound annual growth rate (CAGR) of 5-7% over the next five years.

Quality control is a critical aspect of Benzamide, 4-(difluoromethyl)- production. Reputable manufacturers employ advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy to ensure product consistency and purity. These quality assurance measures are particularly important for pharmaceutical applications where stringent purity standards must be met.

Environmental and safety considerations for Benzamide, 4-(difluoromethyl)- are in line with standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling this compound. Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizers.

The synthesis of Benzamide, 4-(difluoromethyl)- typically involves multi-step organic reactions starting from commercially available precursors. Recent advancements in synthetic methodologies have focused on improving yield and reducing environmental impact through greener chemistry approaches. These developments are particularly relevant given the current industry focus on sustainable chemical production.

Research into Benzamide, 4-(difluoromethyl)- continues to evolve, with recent studies exploring its potential as a precursor for novel materials with unique electronic properties. The compound's molecular structure makes it an interesting candidate for applications in organic electronics and advanced materials science, areas that are currently receiving significant research attention.

For researchers and industry professionals seeking Benzamide, 4-(difluoromethyl)-, it's important to source the material from reputable suppliers who can provide comprehensive technical data and certificates of analysis. The compound is typically available in research quantities ranging from grams to kilograms, with custom synthesis options available for larger-scale requirements.

In conclusion, Benzamide, 4-(difluoromethyl)- (CAS No. 64747-70-2) represents an important fluorinated building block with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique properties and the growing importance of fluorine chemistry in various industries ensure its continued relevance in chemical research and development. As scientific understanding of fluorinated compounds advances, the potential applications for this versatile intermediate are likely to expand further.